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Compound of Interest

Compound Name: Gmb 475;gmb475

Cat. No.: B12225255

Get Quote

Executive Summary & Compound Profile
GMB-475 is not a standard bench chemical; it is a high-potency Proteolysis Targeting Chimera

(PROTAC) designed to recruit the VHL E3 ligase to degrade the BCR-ABL1 oncoprotein [1].

Due to its specific biological activity—inducing ubiquitination and proteasomal degradation of

kinase targets—it must be handled as a Bioactive Hazardous Agent.

Unlike simple solvents or buffers, GMB-475 operates via an "event-driven" pharmacology,

meaning even sub-stoichiometric amounts can catalyze protein degradation [2].[1] Therefore,

disposal procedures must prioritize complete destruction (incineration) over dilution or chemical

deactivation.
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Parameter Specification Operational Implication

Chemical Class
Heterobifunctional Small

Molecule

Treat as Hazardous Organic

Waste (RCRA).

Molecular Weight ~861.94 g/mol
Non-volatile; particulate hazard

in powder form.

Solubility DMSO (Soluble), Water (Poor)

Aqueous waste streams may

precipitate the compound; use

organic waste streams.

Bioactivity
BCR-ABL1 Degrader (IC50 ~1

µM)

Cytotoxic Precautions

Required. Treat as a potential

reproductive toxin/carcinogen

(Precautionary Principle).

Stability Stable in solid/DMSO

Does not spontaneously

degrade; requires thermal

destruction.

Mechanism of Action & Hazard Context
To understand the disposal rigor, one must understand the molecule's persistence. GMB-475 is

a "molecular bridge." It does not merely inhibit a target; it tags it for destruction. If released into

the environment (e.g., sink disposal), its stability allows it to potentially affect aquatic organisms

by interfering with homologous kinase pathways.
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Figure 1: The catalytic mechanism of GMB-475. Because the molecule is regenerated after the

target is degraded, small quantities remain bioactive for long periods, necessitating rigorous

containment.

Proper Disposal Procedures
This protocol adheres to the hierarchy of Segregation > Containment > Incineration.

A. Solid Waste (Vials, Tips, Weigh Boats)
Any solid material that has come into contact with GMB-475 (powder or solution) is classified

as Trace-Contaminated Hazardous Debris.

Segregation: Do not mix with general lab trash or glass recycling.

Container: Use a yellow or red biohazard/chemical burn bin (rigid plastic).

Labeling: Affix a "Hazardous Waste" label.

Constituents: "Debris contaminated with GMB-475 (PROTAC)."

Hazard Checkbox: Toxic / Irritant.[2]

Disposal Path: High-temperature incineration via your institution's EHS hazardous waste

contractor.

B. Liquid Waste (Stock Solutions & Mother Liquors)
NEVER pour GMB-475 solutions down the sink.

Solvent Base:

If in DMSO/Methanol: Collect in "Halogenated/Non-Halogenated Organic Solvent" waste

carboys.

Note: While GMB-475 itself may contain fluorine (halogenated), small volumes (<50 mL)

are often accepted in general organic waste depending on local EHS rules. If unsure,

default to Halogenated Waste.
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Aqueous Cell Culture Media:

Media containing micromolar concentrations of GMB-475 must be treated as Chemical

Aqueous Waste, not biological waste (bleaching is insufficient for chemical destruction).

Collect in a dedicated carboy labeled "Aqueous Waste with Trace Organics/Cytotoxics."

C. Empty Containers (The "P-Listed" Equivalent Protocol)
Since GMB-475 is a research compound without a specific EPA "P-list" designation, treat it as

such voluntarily to ensure safety.

Triple Rinse: Triple rinse the empty vial with a compatible solvent (DMSO or Methanol).

Rinsate Disposal: Pour the rinsate into the Liquid Organic Waste container (see Section B).

Vial Disposal: Deface the label and place the rinsed vial in the Glass Disposal Box (if

permitted by local EHS) or the Solid Chemical Waste bin (preferred).

Spill Management Protocol
In the event of a powder spill or concentrated solution leak:

Isolate: Evacuate the immediate area (3-meter radius). Mark "Do Not Enter."[2]

PPE Upgrade: Wear double nitrile gloves, a lab coat, and safety goggles. If powder is

aerosolized, use an N95 respirator or PAPR.

Containment:

Powder: Cover with a damp paper towel (moistened with water) to prevent dust

generation.

Liquid: Cover with absorbent pads.

Cleanup:

Wipe the area from the outside in.
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Clean the surface with a soap/water solution followed by 70% Ethanol.

Disposal of Cleanup Materials: All pads and gloves go into the Solid Hazardous Waste bin

(for incineration).

Decision Matrix: Disposal Workflow
Use this logic flow to determine the correct waste stream immediately at the bench.
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Figure 2: Workflow for segregating GMB-475 waste streams. Note the strict prohibition of sink

disposal for aqueous media.
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Storage and Stability
To minimize waste generation due to degradation:

Storage: -20°C.

Desiccation: Keep desiccated; hydrolysis is slow but possible.

Stock Solutions: DMSO stocks are generally stable at -20°C for 3-6 months. Aliquot to avoid

freeze-thaw cycles, which precipitates the compound, creating "unknown" waste sludge [3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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